molecular formula C12H4Na5O16S4S B1255463 Stibophen anhydrous CAS No. 23940-36-5

Stibophen anhydrous

Cat. No. B1255463
CAS RN: 23940-36-5
M. Wt: 769.1 g/mol
InChI Key: DZFMIYUMNRPCAB-UHFFFAOYSA-F
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Description

Stibophen anhydrous, also known as Stibophen anhydrous, is a useful research compound. Its molecular formula is C12H4Na5O16S4Sb and its molecular weight is 769.1 g/mol. The purity is usually 95%.
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properties

CAS RN

23940-36-5

Molecular Formula

C12H4Na5O16S4S

Molecular Weight

769.1 g/mol

IUPAC Name

pentasodium;2-(2-oxido-3,5-disulfonatophenoxy)-1,3,2-benzodioxastibole-4,6-disulfonate

InChI

InChI=1S/2C6H6O8S2.5Na.Sb/c2*7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;;;;;/h2*1-2,7-8H,(H,9,10,11)(H,12,13,14);;;;;;/q;;5*+1;+3/p-8

InChI Key

DZFMIYUMNRPCAB-UHFFFAOYSA-F

SMILES

C1=C(C=C(C2=C1O[Sb](O2)OC3=C(C(=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-])[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

Canonical SMILES

C1=C(C=C(C2=C1O[Sb](O2)OC3=C(C(=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-])[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+]

synonyms

fuadin
sodium antimony bis-catechol 2,4 disulfonate
Stibophen

Origin of Product

United States

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